molecular formula C10H14F2Si B8531813 (2,3-Difluoro-5-methylphenyl)trimethylsilane CAS No. 942143-14-8

(2,3-Difluoro-5-methylphenyl)trimethylsilane

Cat. No.: B8531813
CAS No.: 942143-14-8
M. Wt: 200.30 g/mol
InChI Key: JVNYRUQQULEJMI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,3-Difluoro-5-methylphenyl)trimethylsilane is a useful research compound. Its molecular formula is C10H14F2Si and its molecular weight is 200.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

942143-14-8

Molecular Formula

C10H14F2Si

Molecular Weight

200.30 g/mol

IUPAC Name

(2,3-difluoro-5-methylphenyl)-trimethylsilane

InChI

InChI=1S/C10H14F2Si/c1-7-5-8(11)10(12)9(6-7)13(2,3)4/h5-6H,1-4H3

InChI Key

JVNYRUQQULEJMI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)[Si](C)(C)C)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of diisopropylamine (20.2 g, 0.2 mol) in THF (500 mL) cooled with an ice-water bath was added a solution of n-BuLi in hexane (2.5 M, 80 mL) dropwise for over 30 min. The mixture was stirred in the ice bath for 30 min then cooled to −78° C. A solution of 1,2-difluoro-4-methylbenzene (12.8 g, 0.1 mol) in THF (80 mL) was added dropwise, after 20-30 min, a solution of TMSCl (21.6 g, 0.2 mol) in THF (20 mL) was added dropwise. The mixture was stirred at −78° C. for 2-3 h. Sat. NH4Cl (300 mL) was added to the mixture, diluted with water (200 mL) and extracted with ether. The ether layer was washed with brine and dried over Na2SO4, the solvent was removed to give (2,3-difluoro-5-methylphenyl)trimethylsilane (26 g, 100%), which was used for the next step without purification. 1H NMR (CDCl3) δ 6.90 (m, 2H), 2.40 (s, 3H), 0.33 (s, 9H).
Name
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
20.2 g
Type
reactant
Reaction Step Two
Name
Quantity
500 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
80 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
12.8 g
Type
reactant
Reaction Step Five
Name
Quantity
80 mL
Type
solvent
Reaction Step Five
Name
Quantity
21.6 g
Type
reactant
Reaction Step Six
Name
Quantity
20 mL
Type
solvent
Reaction Step Six
Name
Quantity
300 mL
Type
reactant
Reaction Step Seven

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